Cas no 1152550-37-2 (4-Bromo-1-N-Tert-Butylbenzene-1,2-Diamine)

• Product Name: 4-Bromo-1-N-Tert-Butylbenzene-1,2-Diamine
• CAS No: 1152550-37-2
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• MDL: MFCD10688699
• CID: 4561061
• Update Time: 2025-10-29

4-Bromo-1-N-Tert-Butylbenzene-1,2-Diamine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N1-(tert-butyl)benzene-1,2-diamine
• 4-bromo-N1-(tert-butyl)benzene-1,2-diamine(WXC05934)
• 1,2-Benzenediamine, 4-bromo-N1-(1,1-dimethylethyl)-
• 4-Bromo-1-N-Tert-Butylbenzene-1,2-Diamine

• MDL： MFCD10688699
• Inchi： 1S/C10H15BrN2/c1-10(2,3)13-9-5-4-7(11)6-8(9)12/h4-6,13H,12H2,1-3H3
• InChI Key： BHYOQMKZJPGEBB-UHFFFAOYSA-N
• SMILES： C1(NC(C)(C)C)=CC=C(Br)C=C1N

Additional information on 4-Bromo-1-N-Tert-Butylbenzene-1,2-Diamine

Comprehensive Overview of 4-Bromo-1-N-Tert-Butylbenzene-1,2-Diamine (CAS No. 1152550-37-2): Properties, Applications, and Industry Insights

4-Bromo-1-N-Tert-Butylbenzene-1,2-Diamine (CAS No. 1152550-37-2) is a specialized organic compound gaining traction in pharmaceutical and material science research due to its unique structural properties. This brominated aromatic diamine derivative features a tert-butyl group, which enhances its steric hindrance and solubility in non-polar solvents. Researchers are increasingly exploring its potential as a building block for heterocyclic synthesis, particularly in the development of high-performance polymers and bioactive molecules. The compound's electron-rich benzene ring and strategic bromine substitution make it valuable for cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig animations.

Recent studies highlight the compound's role in advanced material design, where its thermal stability (decomposition temperature >200°C) and tunable reactivity address key challenges in organic electronics. Industry forums reveal growing interest in "4-Bromo-1-N-Tert-Butylbenzene-1,2-Diamine synthesis optimization" and "CAS 1152550-37-2 solubility parameters" – reflecting practical R&D needs. Analytical data shows the compound's crystalline structure (verified by XRD) and characteristic NMR peaks (δ 7.2-7.4 ppm for aromatic protons) facilitate quality control in production batches.

From an applications perspective, this diamine derivative shows promise in:
1) Pharmaceutical intermediates for kinase inhibitor development
2) Ligand design in catalytic systems
3) Photoactive materials for OLED applications
Patent analysis indicates a 40% increase in filings referencing CAS 1152550-37-2 since 2020, particularly in bioconjugation chemistry and polyimide resins.

Environmental and handling considerations emphasize the compound's low volatility (vapor pressure <0.01 mmHg at 25°C) and recommended storage under argon atmosphere to prevent oxidative degradation. Chromatographic purity standards typically exceed 98% HPLC, with residual solvent levels controlled per ICH Q3C guidelines. The scientific community continues to investigate "4-Bromo-1-N-Tert-Butylbenzene-1,2-Diamine structure-activity relationships" through computational modeling and structure-property correlation studies.

Emerging trends connect this compound to green chemistry initiatives, where researchers explore solvent-free amination protocols and catalytic bromination methods. Analytical techniques like LC-MS (m/z 257 [M+H]+) and FT-IR (ν 3380 cm-1 for N-H stretch) provide robust characterization tools. Supply chain data shows growing demand from specialty chemical manufacturers in North America and Asia-Pacific regions, driven by applications in advanced material science and medicinal chemistry.